Cas no 1803447-28-0 (Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1803447-28-0
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930132
• Update Time: 2025-05-22

Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-7(17)3-6-2-5(4-14)8(15)9(16-6)19-10(11,12)13/h2H,3-4,14-15H2,1H3
• InChI Key： QRBYFZWRJJORMA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CN)=CC(CC(=O)OC)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803447-28-0)

The compound Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803447-28-0) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and dual amino functionalities, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the aminomethyl group in this compound further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with the growing trend in medicinal chemistry to develop multifunctional scaffolds that streamline the optimization of lead compounds.

From a synthetic perspective, Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate offers versatility. Its ester moiety allows for straightforward hydrolysis or transesterification, while the amino groups can participate in condensation or conjugation reactions. Such flexibility is highly sought after in fragment-based drug design (FBDD), where rapid diversification of core structures is essential. Laboratories focusing on high-throughput screening (HTS) often prioritize such building blocks to accelerate hit-to-lead transitions.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional halogenated analogs, the trifluoromethoxy group exhibits a favorable ecological profile, reducing concerns about bioaccumulation. This resonates with the pharmaceutical industry’s shift toward green chemistry principles, as highlighted by recent FDA guidelines on sustainable manufacturing practices.

Analytical characterization of CAS No. 1803447-28-0 typically involves advanced techniques such as LC-MS, NMR, and HPLC to ensure purity and structural integrity. These methods are crucial for meeting the stringent quality standards required in preclinical development. Additionally, computational modeling studies have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties for derivatives of this compound, further bolstering its candidacy for further investigation.

The compound’s relevance extends to agrochemical innovation, where pyridine-based actives are leveraged for their pest-resistant properties. With global attention on sustainable agriculture, researchers are evaluating its potential as a precursor for next-generation crop protection agents that minimize environmental impact while maintaining efficacy.

In summary, Methyl 3-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate represents a convergence of synthetic accessibility, bioactivity potential, and regulatory compliance. Its dual utility in pharmaceuticals and agrochemicals underscores its importance in contemporary research, addressing pressing challenges such as drug resistance and eco-friendly pest management. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in advancing science-driven solutions.